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Compound of Interest

Compound Name: N-Cbz-nortropine

Cat. No.: B3317701

N-Cbz-nortropine: A Comprehensive Technical
Guide

This technical guide provides a detailed overview of the chemical properties of N-Cbz-
nortropine, tailored for researchers, scientists, and professionals in drug development. The
information presented herein is a compilation of available data and predicted properties to
serve as a comprehensive resource.

Chemical and Physical Properties

N-Cbz-nortropine, with the IUPAC name benzyl 3-hydroxy-8-azabicyclo[3.2.1]octane-8-
carboxylate, is a derivative of nortropine, a tropane alkaloid. The carboxybenzyl (Cbz)
protecting group on the nitrogen atom modifies its chemical reactivity and physical properties,
making it a useful intermediate in organic synthesis.[1]

Quantitative Data Summary

The following table summarizes the key quantitative chemical and physical properties of N-
Cbz-nortropine. It is important to note that some of these values are predicted and should be
considered as estimates.
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Property Value Source
Molecular Formula C15H19NO3 [2]
Molecular Weight 261.32 g/mol [2]
Melting Point 124 °C [3]
Boiling Point (Predicted) 416.4 £ 45.0 °C [3]
Density (Predicted) 1.248 + 0.06 g/cm?3 [3]
pKa (Predicted) 14.78 £ 0.20 [3]
logP (Predicted) 2.24880 [3]

Solubility and Stability

Nortropine, the parent compound, is reported to be moderately soluble in water and most polar
organic solvents.[4] While specific quantitative solubility data for N-Cbz-nortropine is not
readily available in the literature, its increased lipophilicity due to the benzyl group suggests it
would be less soluble in water and more soluble in organic solvents like dichloromethane,
chloroform, and ethyl acetate compared to nortropine.

The Cbz (carboxybenzyl) protecting group is known to be stable under a variety of conditions
but can be cleaved by catalytic hydrogenation, strong acids, or strong bases. This reactivity is a
key aspect of its utility in multi-step organic syntheses.

Spectroscopic Data

Detailed experimental spectra for N-Cbz-nortropine are not widely published. Therefore, this
section provides predicted spectroscopic data with interpretations based on the known
chemical structure.

Predicted **C NMR Spectrum

The predicted 13C NMR spectrum of N-Cbz-nortropine would show distinct signals for each of
the 15 carbon atoms in the molecule. The chemical shifts are influenced by the electronic
environment of each carbon.
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Predicted Chemical Shift Ranges:

Carbon Type Predicted Chemical Shift (ppm)
Carbonyl (C=0) ~155

Aromatic (CeHs) 127-137

Methylene of Benzyl (-CHz-Ph) ~67

Carbons adjacent to Nitrogen (C1, C5) ~53

Carbon bearing Hydroxyl group (C3) ~65

Other Aliphatic Carbons 25-40

Predicted Infrared (IR) Spectrum

The predicted IR spectrum of N-Cbz-nortropine would exhibit characteristic absorption bands

corresponding to its functional groups.

Key Predicted IR Absorption Bands:

Functional Group Wavenumber (cm~2) Intensity
O-H Stretch (alcohol) 3600-3200 Strong, Broad
C-H Stretch (aromatic) 3100-3000 Medium
C-H Stretch (aliphatic) 3000-2850 Medium
C=0 Stretch (carbamate) 1700-1670 Strong
C=C Stretch (aromatic) 1600-1450 Medium
C-0O Stretch (alcohol) 1250-1050 Strong
C-N Stretch (carbamate) 1250-1190 Medium
Predicted Mass Spectrum
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The mass spectrum of N-Cbz-nortropine under electron ionization (EI) would be expected to
show a molecular ion peak (M*) at m/z = 261. The fragmentation pattern would likely involve
the loss of the benzyl group, the carbamate group, and other characteristic fragments of the
nortropane skeleton.

Predicted Key Fragments (m/z):

261: Molecular ion (M)

170: [M - C7H7]* (loss of benzyl radical)

124: [M - CsH70:2]* (loss of Cbz group)

91: [C7H7]* (benzyl or tropylium cation)

Experimental Protocols

While specific, detailed experimental protocols for the characterization of N-Cbz-nortropine
are not readily available, the following provides a general methodology for the synthesis and
characterization of similar compounds.

Synthesis of N-Cbz-nortropine from Nortropine

This protocol describes a general procedure for the N-protection of nortropine.
Materials:

» Nortropine hydrochloride

Benzyl chloroformate (Cbz-Cl)

A suitable base (e.qg., triethylamine, diisopropylethylamine)

Anhydrous solvent (e.g., dichloromethane, tetrahydrofuran)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)
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Anhydrous magnesium sulfate or sodium sulfate

Solvents for chromatography (e.g., ethyl acetate, hexane)

Procedure:

Suspend nortropine hydrochloride in the anhydrous solvent.
Add the base to neutralize the hydrochloride and free the amine.
Cool the mixture in an ice bath.

Slowly add benzyl chloroformate dropwise to the stirred solution.

Allow the reaction to warm to room temperature and stir for several hours until completion
(monitored by TLC).

Quench the reaction by adding water or saturated sodium bicarbonate solution.
Separate the organic layer.

Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
Filter and concentrate the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Reactivity and Biological Context

The chemical reactivity of N-Cbz-nortropine is primarily dictated by the nortropane skeleton,

the hydroxyl group, and the Cbhz-protected nitrogen. The hydroxyl group can undergo oxidation

to the corresponding ketone (N-Cbz-nortropinone) or esterification. The Cbz group, as

mentioned, can be removed under specific conditions to yield the free secondary amine of

nortropine, allowing for further functionalization at the nitrogen atom.
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The biological activity of N-Cbz-nortropine itself has not been extensively studied. However,
the nortropane scaffold is a key structural feature in a wide range of biologically active
molecules, including neurotransmitter reuptake inhibitors and muscarinic receptor antagonists.
Therefore, N-Cbz-nortropine serves as a valuable intermediate in the synthesis of novel
compounds with potential therapeutic applications.

Visualization of Chemical Relationships

The following diagrams illustrate the synthesis of N-Cbz-nortropine and its relationship to the
broader class of tropane alkaloids.

Caption: Synthesis of N-Cbz-nortropine and its structural relationship to tropane alkaloids.

Safety Information

N-Cbz-nortropine should be handled with care in a laboratory setting. While specific toxicity
data is not available, it is recommended to use personal protective equipment (PPE), including
safety glasses, gloves, and a lab coat. Work should be conducted in a well-ventilated fume
hood. Avoid inhalation of dust and contact with skin and eyes. In case of contact, rinse
thoroughly with water. For detailed safety information, consult the Safety Data Sheet (SDS)
provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [What are the chemical properties of N-Cbz-
nortropine?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3317701#what-are-the-chemical-properties-of-n-cbz-
nortropine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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